Cas no 1366942-77-9 (4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one
• CAS No: 1366942-77-9
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 5754557
• PubChem ID: 118046426
• Update Time: 2025-05-23

4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16680500
• EN300-1669984
• 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one
• 1366942-77-9
• HMZJSRRSTXQDFO-UHFFFAOYSA-N
• 4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C9H9FN2O/c10-8-2-1-6(4-11-8)7-3-9(13)12-5-7/h1-2,4,7H,3,5H2,(H,12,13)
• InChI Key： HMZJSRRSTXQDFO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1CC(NC1)=O

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42Ų

Additional information on 4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one

4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one: A Comprehensive Overview

4-(6-Fluoropyridin-3-yl)pyrrolidin-2-one (CAS No. 1366942-77-9) is a compound of significant interest in the field of organic chemistry and drug discovery. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in therapeutic development. The compound consists of a pyrrolidinone ring fused with a 6-fluoropyridine moiety, creating a scaffold that exhibits intriguing chemical and biological properties.

The synthesis of 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, making it more accessible for further research and development. The incorporation of the fluorine atom at the 6-position of the pyridine ring is particularly noteworthy, as it introduces electronic and steric effects that can significantly influence the compound's reactivity and pharmacokinetic properties.

One of the most promising aspects of 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one lies in its potential as a lead compound in drug discovery. The pyrrolidinone ring is known to impart stability and bioavailability to molecules, while the pyridine moiety can serve as a platform for further functionalization. Recent studies have explored the compound's ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The structural versatility of 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one also makes it an attractive candidate for medicinal chemistry campaigns. By modifying substituents on the pyridine ring or altering the pyrrolidinone framework, researchers can fine-tune the compound's pharmacodynamic and pharmacokinetic profiles. For example, introducing electron-withdrawing groups at specific positions has been shown to enhance binding affinity to target proteins. These findings underscore the importance of 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one as a starting point for developing novel therapeutic agents.

In addition to its role in drug discovery, 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one has also been investigated for its potential in materials science. The molecule's aromaticity and conjugation patterns make it suitable for applications in organic electronics and optoelectronics. Recent research has highlighted its ability to form stable charge transfer complexes with other organic semiconductors, suggesting its utility in designing advanced electronic devices.

From an analytical standpoint, the characterization of 4-(6-fluoropyridin-3-yl)pyrrolidin-2-one has been facilitated by modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods have provided valuable insights into the compound's molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict the compound's physicochemical properties and interactions with biological systems.

Looking ahead, the continued exploration of 4-(6-fluoropyridin-3-yli)pyrrolidinone (CAS No. 1366942779) is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features and functional versatility positions it as a key player in the development of innovative chemical entities with diverse applications.